Cas no 2305254-03-7 (2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one)

• Product Name: 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one
• CAS No: 2305254-03-7
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6508949
• PubChem ID: 138987788
• Update Time: 2025-10-28

2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 2305254-03-7
• EN300-6746322
• EN300-6759519
• 2-amino-5-oxa-7-azaspiro[3.4]octan-6-one
• (2s,4s)-2-amino-5-oxa-7-azaspiro[3.4]octan-6-one
• 2305253-27-2
• 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one

• Inchi： 1S/C6H10N2O2/c7-4-1-6(2-4)3-8-5(9)10-6/h4H,1-3,7H2,(H,8,9)
• InChI Key： FTVGLPHOQJQRAX-UHFFFAOYSA-N
• SMILES： O1C(NCC21CC(C2)N)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one

Introduction to 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one (CAS No: 2305254-03-7)

2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties. The compound belongs to the spirocyclic class, characterized by a fused ring system consisting of an oxygen and an azacycloalkane moiety, which contributes to its distinct chemical and biological behavior. This introduction aims to provide a comprehensive overview of the compound, its synthesis, pharmacological significance, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one (CAS No: 2305254-03-7) is composed of a spirocyclic framework that integrates an oxygen atom into an azacycloalkane ring, creating a rigid and stable scaffold. This structural motif is particularly intriguing because it allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery. The presence of both amino and carbonyl functional groups further enhances its reactivity, enabling various chemical modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one is its potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its efficacy in modulating various biological pathways, particularly those involved in inflammation, pain perception, and neurodegenerative diseases. The spirocyclic core of the molecule has been shown to interact with specific binding sites on target proteins, leading to potent pharmacological effects. For instance, derivatives of this compound have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammatory responses.

The synthesis of 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through a cyclization reaction between appropriate precursors, often involving intramolecular condensation or oxidation steps. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance the efficiency and selectivity of these transformations. The introduction of the amino and carbonyl functional groups is achieved through nucleophilic substitution or oxidation reactions, respectively, which must be carefully controlled to avoid unwanted side products.

In recent years, computational methods have played an increasingly important role in the design and optimization of 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one derivatives. Molecular modeling techniques such as docking studies and virtual screening have been used to predict the binding affinity of various analogs to biological targets. These computational approaches not only accelerate the discovery process but also provide valuable insights into the structural features that contribute to pharmacological activity. By leveraging these tools, researchers can rapidly identify promising candidates for further experimental validation.

The pharmacological evaluation of 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one has revealed several interesting findings that underscore its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory effects in animal models without causing notable side effects. The mechanism of action appears to involve the modulation of inflammatory mediators and cytokines, which are key players in the initiation and propagation of inflammatory responses. Additionally, the compound has shown promise in alleviating pain by interacting with opioid receptors and other pain-signaling pathways.

Neurodegenerative diseases represent another area where 2-Amino-5-oxa-7-azaspiro[3.4]octan-6-one has shown significant promise. Research indicates that this compound can cross the blood-brain barrier and exert protective effects on neurons against oxidative stress and neuroinflammation. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease worldwide. Further investigation is warranted to fully elucidate the mechanisms underlying these protective effects and to explore potential therapeutic applications.

The development of novel drug candidates often involves exploring structure/activity relationships (SAR) to optimize pharmacological properties such as potency, selectivity, and bioavailability. In the case of 2-Amino-5-oxa-spiro[3.4]octanone, researchers have synthesized numerous derivatives by modifying various functional groups within the molecule. These studies have provided valuable insights into how subtle changes in structure can significantly impact biological activity. For example, replacing hydroxyl groups with halogens or introducing additional heteroatoms has been shown to enhance binding affinity to certain biological targets.

The role of 2-Amino-methyl-spiro[3-hydroxy-pyrrolidinone]-carboxamides, which are closely related analogs of 2-Amino-methyl-spiro-[1'-pyrrolidinone]-carboxamides, has also been explored in recent research. These derivatives have demonstrated enhanced pharmacological activity in preclinical models, particularly in terms of anti-inflammatory and analgesic effects. The structural modifications introduced into these analogs have allowed researchers to fine-tune their interactions with biological targets while maintaining high selectivity profiles.

The future prospects for 2-Amino-methyl-spiro-[1'-pyrrolidinone]-carboxamides are promising, with ongoing research aimed at identifying new therapeutic applications and optimizing their pharmacokinetic properties for clinical use. Advances in synthetic chemistry are expected to facilitate the production of more complex derivatives with improved efficacy and safety profiles. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients suffering from various diseases.

In conclusion,2-Amino-methyl-spiro-[1'-pyrrolidinone]-carboxamides represent a fascinating class of compounds with significant potential in drug discovery and development。 Their unique structural features make them valuable scaffolds for modulating diverse biological pathways， offering hope for new treatments against inflammatory， pain-related， and neurodegenerative diseases。 As research continues， further insights into their mechanisms of action will undoubtedly pave the way for innovative therapeutic strategies。